Cas no 2382965-06-0 (Methyl 2-(2-chlorobenzo[d]thiazol-6-yl)acetate)
Methyl 2-(2-chlorobenzo[d]thiazol-6-yl)acetate is a benzo[d]thiazole derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a chlorinated thiazole core coupled with an ester functional group, enhancing its reactivity as an intermediate in the preparation of heterocyclic compounds. Its structural properties make it valuable for constructing biologically active molecules, particularly in the development of antimicrobial and anti-inflammatory agents. The ester moiety allows for further derivatization, while the chloro substituent offers selectivity in cross-coupling reactions. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its well-defined structure facilitates precise modifications, making it a versatile building block in medicinal chemistry.
![Methyl 2-(2-chlorobenzo[d]thiazol-6-yl)acetate structure](https://ossimg.kuujia.com/scimg/2383000/2382965-06-0x500.png)
2382965-06-0 structure
Product Name:Methyl 2-(2-chlorobenzo[d]thiazol-6-yl)acetate
CAS No:2382965-06-0
MF:C10H8ClNO2S
MW:241.694020271301
CID:6321221
PubChem ID:124299730
Update Time:2025-10-29
Methyl 2-(2-chlorobenzo[d]thiazol-6-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(2-chloro-1,3-benzothiazol-6-yl)acetate
- EN300-25050967
- 2382965-06-0
- Methyl 2-(2-chlorobenzo[d]thiazol-6-yl)acetate
- (2-Chlorobenzothiazol-6-yl)acetic acid methyl ester
-
- Inchi： 1S/C10H8ClNO2S/c1-14-9(13)5-6-2-3-7-8(4-6)15-10(11)12-7/h2-4H,5H2,1H3
- InChI Key： HRWGYSMGYZELLD-UHFFFAOYSA-N
- SMILES： ClC1=NC2=CC=C(C=C2S1)CC(=O)OC
Computed Properties
- Exact Mass: 240.9964274g/mol
- Monoisotopic Mass: 240.9964274g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 67.4Ų
Methyl 2-(2-chlorobenzo[d]thiazol-6-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25050967-0.05g |
methyl 2-(2-chloro-1,3-benzothiazol-6-yl)acetate |
2382965-06-0 | 95% | 0.05g |
$155.0 | 2024-06-19 | |
| Enamine | EN300-25050967-0.1g |
methyl 2-(2-chloro-1,3-benzothiazol-6-yl)acetate |
2382965-06-0 | 95% | 0.1g |
$232.0 | 2024-06-19 | |
| Enamine | EN300-25050967-0.25g |
methyl 2-(2-chloro-1,3-benzothiazol-6-yl)acetate |
2382965-06-0 | 95% | 0.25g |
$331.0 | 2024-06-19 | |
| Enamine | EN300-25050967-0.5g |
methyl 2-(2-chloro-1,3-benzothiazol-6-yl)acetate |
2382965-06-0 | 95% | 0.5g |
$524.0 | 2024-06-19 | |
| Enamine | EN300-25050967-1.0g |
methyl 2-(2-chloro-1,3-benzothiazol-6-yl)acetate |
2382965-06-0 | 95% | 1.0g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-25050967-2.5g |
methyl 2-(2-chloro-1,3-benzothiazol-6-yl)acetate |
2382965-06-0 | 95% | 2.5g |
$1315.0 | 2024-06-19 | |
| Enamine | EN300-25050967-5.0g |
methyl 2-(2-chloro-1,3-benzothiazol-6-yl)acetate |
2382965-06-0 | 95% | 5.0g |
$1945.0 | 2024-06-19 | |
| Enamine | EN300-25050967-10.0g |
methyl 2-(2-chloro-1,3-benzothiazol-6-yl)acetate |
2382965-06-0 | 95% | 10.0g |
$2884.0 | 2024-06-19 | |
| Aaron | AR02865M-50mg |
methyl 2-(2-chloro-1,3-benzothiazol-6-yl)acetate |
2382965-06-0 | 95% | 50mg |
$239.00 | 2025-02-15 | |
| Aaron | AR02865M-100mg |
methyl 2-(2-chloro-1,3-benzothiazol-6-yl)acetate |
2382965-06-0 | 95% | 100mg |
$344.00 | 2025-02-15 |
Methyl 2-(2-chlorobenzo[d]thiazol-6-yl)acetate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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